Cas no 68292-17-1 (C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide)

C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide structure
68292-17-1 structure
Product Name:C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide
CAS No:68292-17-1
MF:C8H7BrN2O3S
MW:291.121779680252
CID:3164954
PubChem ID:12507001
Update Time:2025-04-21

C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide
    • (5-bromo-1,2-benzoxazol-3-yl)methanesulfonamide
    • CHEMBL3230874
    • SCHEMBL7314652
    • 68292-17-1
    • Inchi: 1S/C8H7BrN2O3S/c9-5-1-2-8-6(3-5)7(11-14-8)4-15(10,12)13/h1-3H,4H2,(H2,10,12,13)
    • InChI Key: BCCXQUFATKJCGI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(CS(N)(=O)=O)=NO2

Computed Properties

  • Exact Mass: 289.93608Da
  • Monoisotopic Mass: 289.93608Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 94.6Ų
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